2-chloro-N-hexyl-N-(4-phenyl-1,3-thiazol-2-yl)acetamide
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Description
2-chloro-N-hexyl-N-(4-phenyl-1,3-thiazol-2-yl)acetamide is a chemical compound with the molecular formula C17H21ClN2OS and a molecular weight of 336.88 . It is used for research purposes .
Physical and Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 336.88 . The compound has a predicted boiling point of 457.7±47.0 °C and a predicted density of 1.190±0.06 g/cm3 .Scientific Research Applications
Metabolism Studies
- Metabolism in Human and Rat Liver Microsomes :
- Study Findings : Compounds similar to 2-chloro-N-hexyl-N-(4-phenyl-1,3-thiazol-2-yl)acetamide, like chloroacetamide herbicides, were studied for their metabolism in human and rat liver microsomes. These herbicides are known to be carcinogenic in rats and involve a complex metabolic activation pathway leading to DNA-reactive products. The study was crucial in understanding the metabolic pathways and the roles of various intermediates in these pathways (Coleman et al., 2000).
Chemical and Molecular Analysis
- Crystal and Molecular Structures :
- Study Findings : The crystal and molecular structures of compounds related to this compound were analyzed. This included a study of the crystalline compounds and their characterization by X-ray diffraction analysis, IR, mp, and elemental analysis, which is crucial for understanding their chemical properties and potential applications (Chi et al., 2018).
Antitumor and Antibacterial Applications
Antitumor Activity Evaluation :
- Study Findings : Research has been conducted on derivatives of benzothiazole, which is structurally similar to this compound, for potential antitumor activity. These derivatives were screened against various human tumor cell lines, which helps in identifying new compounds with potential anticancer properties (Yurttaş et al., 2015).
Synthesis and Evaluation as Antibacterial Agents :
- Study Findings : Derivatives of compounds similar to this compound have been synthesized and tested for their antibacterial activity. This includes the synthesis of compounds from common intermediates and evaluating their significant antibacterial properties (Ramalingam et al., 2019).
Properties
IUPAC Name |
2-chloro-N-hexyl-N-(4-phenyl-1,3-thiazol-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21ClN2OS/c1-2-3-4-8-11-20(16(21)12-18)17-19-15(13-22-17)14-9-6-5-7-10-14/h5-7,9-10,13H,2-4,8,11-12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZYFQXKBJJKCXIO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCN(C1=NC(=CS1)C2=CC=CC=C2)C(=O)CCl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21ClN2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.